Copper

Specification

• Description: Copper(2+) is an ion of copper carrying a double positive charge. It has a role as a cofactor. It is a divalent metal cation, a copper cation and a monoatomic dication.; Copper(2+) is a metabolite found in or produced by Saccharomyces cerevisiae.; See also: Cupric Sulfate (active moiety of); Cupric Chloride (active moiety of); Copper Gluconate (is active moiety of) ... View More ...
• CAS No.: 7440-50-8
• Molecular Formula: Cu+2
• Molecular Weight: 63.55 g/mol
• IUPAC Name: copper(2+)
• Standard InChI: InChI=1S/Cu/q+2
• Standard InChI Key: JPVYNHNXODAKFH-UHFFFAOYSA-N
• Impurities: /In electrolytic copper/ the highest level of impurities other than oxygen are found only to the extent of 15-30 ppm. Up to 0.05% oxygen is present in the form of copper(I) oxide.; Average impurity levels: Antimony, 3.41 ppm; arsenic, 1.39 ppm; bismuth, 0.36 ppm; iron, 6.07 ppm; lead, 4.08 ppm; oxygen 327.25 ppm; nickel, 3.41 ppm; selenium, 1.10 ppm; silver, 11.19 ppm; sulfur, 10.00 ppm; tellurium, 1.16 ppm; tin, 1.63 ppm.
• SMILES: [Cu]
• Canonical SMILES: [Cu+2]
• Boiling Point: 4703 °F at 760 mmHg (NIOSH, 2024); 2595 °C; 4703 °F
• Colorform: Reddish, lustrous, ductile, malleable metal; Red metal; cubic
• Melting Point: 1083 °C